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For Researchers, Scientists, and Drug Development Professionals

Introduction

Nomegestrol acetate is a synthetic progestin used in oral contraceptives and for the treatment
of gynecological disorders. Accurate and precise quantification of nomegestrol acetate in bulk
drug and pharmaceutical dosage forms is crucial for quality control and regulatory compliance.
This application note details a robust reverse-phase high-performance liquid chromatography
(RP-HPLC) method for the determination of nomegestrol acetate. The method is designed to
be specific, accurate, and precise, adhering to the general principles of method validation
outlined by the International Council for Harmonisation (ICH).

Principle

The chromatographic separation is achieved on a C18 stationary phase. Nomegestrol acetate
is a moderately nonpolar molecule, and its retention on the nonpolar stationary phase is
modulated by a polar mobile phase. The mobile phase consists of a mixture of an organic
solvent (acetonitrile) and an aqueous buffer, which allows for the efficient elution and
separation of nomegestrol acetate from potential impurities and excipients. Detection is
performed using a UV detector at a wavelength where nomegestrol acetate exhibits significant
absorbance, ensuring high sensitivity.

Experimental Protocol
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Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis
detector is suitable for this analysis.

Parameter Specification

HPLC System Quaternary or Binary Gradient HPLC System
Detector UV-Vis Detector

Column C18, 150 mm x 4.6 mm, 5 um particle size

Acetonitrile : 0.02 M Potassium Dihydrogen

Mobile Phase
Phosphate Buffer (pH 5.6) (60:40 v/v)
Flow Rate 1.0 mL/min
Injection Volume 20 pL
Column Temperature 30°C
Detection Wavelength 240 nm
Run Time 10 minutes

Reagent and Standard Preparation

o Acetonitrile: HPLC grade
o Potassium Dihydrogen Phosphate (KH2PO4): Analytical grade
o Water: HPLC grade or purified water

» Mobile Phase Preparation: Dissolve 2.72 g of KH2PO4 in 1000 mL of water to prepare a
0.02 M solution. Adjust the pH to 5.6 with dilute potassium hydroxide or phosphoric acid.
Filter the buffer through a 0.45 um membrane filter. Mix 600 mL of acetonitrile with 400 mL of
the prepared buffer. Degas the mobile phase by sonication before use.

o Standard Stock Solution (100 pg/mL): Accurately weigh about 10 mg of Nomegestrol Acetate
Reference Standard and transfer it to a 100 mL volumetric flask. Dissolve in and dilute to
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volume with the mobile phase.

o Working Standard Solutions: Prepare a series of working standard solutions by diluting the
stock solution with the mobile phase to obtain concentrations in the range of 5-30 pg/mL.

Sample Preparation (from Tablets)

e Weigh and finely powder not fewer than 20 tablets.

o Accurately weigh a portion of the powder equivalent to 10 mg of nomegestrol acetate and
transfer it to a 100 mL volumetric flask.

e Add about 70 mL of the mobile phase and sonicate for 15 minutes to ensure complete
dissolution of the active ingredient.

 Dilute to volume with the mobile phase and mix well.

« Filter the solution through a 0.45 pum syringe filter, discarding the first few mL of the filtrate.

The filtered solution is ready for injection.

System Suitability

Before sample analysis, the chromatographic system must meet the following suitability
parameters. These are determined from six replicate injections of a working standard solution
(e.g., 20 pg/mL).

Parameter Acceptance Criteria
Tailing Factor (T) <20

Theoretical Plates (N) > 2000

% RSD of Peak Areas <2.0%

Method Validation Summary

The described method has been validated according to ICH guidelines, demonstrating its
suitability for the intended purpose. The key validation parameters are summarized below.
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Linearity

The linearity of the method was evaluated by analyzing a series of standard solutions at
different concentrations.

Concentration (pg/mL) Mean Peak Area (n=3)
5 152345
10 304567
15 456789
20 608901
25 761234
30 913456
Correlation Coefficient (r2) 0.9998
Precision

The precision of the method was determined by repeatability (intra-day) and intermediate
precision (inter-day) studies.

Precision Level Concentration (ug/mL) % RSD of Peak Area (n=6)
Repeatability 20 0.85
Intermediate Precision 20 1.23

Accuracy (Recovery)

The accuracy was assessed by the recovery of known amounts of nomegestrol acetate spiked
into a placebo matrix at three different concentration levels.
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. Amount Added Amount Recovered
Spiked Level % Recovery
(ng/mL) (ng/mL)
80% 16 15.8 98.75
100% 20 20.1 100.5
120% 24 23.8 99.17
Mean Recovery 99.47%

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

The sensitivity of the method was determined by calculating the LOD and LOQ based on the
standard deviation of the response and the slope of the calibration curve.

Parameter Value (pg/mL)
LOD 0.15
LOQ 0.45
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Caption: Overall workflow for the HPLC analysis of nomegestrol acetate.
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Caption: Detailed workflow for the preparation of samples from tablet dosage forms.

Conclusion

The reverse-phase HPLC method described in this application note is simple, rapid, and
reliable for the quantitative determination of nomegestrol acetate in pharmaceutical
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formulations. The method exhibits excellent linearity, precision, and accuracy, making it suitable
for routine quality control analysis and stability studies in the pharmaceutical industry. The
provided protocols and validation data demonstrate the robustness and suitability of the
method for its intended purpose.

 To cite this document: BenchChem. [Application Note: Reverse Phase HPLC Method for
Quantitative Analysis of Nomegestrol Acetate]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1243247#reverse-phase-hplc-method-for-
nomegestrol-acetate-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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